![molecular formula C13H13N3O2 B1279894 Methyl 3-[(6-aminopyridazin-3-yl)methyl]benzoate CAS No. 874338-90-6](/img/structure/B1279894.png)
Methyl 3-[(6-aminopyridazin-3-yl)methyl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 3-[(6-aminopyridazin-3-yl)methyl]benzoate (MAPMB) is a synthetic organic compound that has been studied for a variety of scientific and research applications. MAPMB is an aromatic compound with a molecular weight of 235.3 g/mol. It is a white crystalline solid with a melting point of 140°C and is soluble in water, ethanol, and acetone. In recent years, MAPMB has been studied for its potential uses in a variety of areas, including medicinal and pharmaceutical applications, as well as in laboratory experiments.
Scientific Research Applications
Antiproliferative Activity in Cancer Research
Methyl 3-[(6-aminopyridazin-3-yl)methyl]benzoate and related compounds have shown promising antiproliferative activity toward human cancer cells. A study by Minegishi et al. (2015) identified methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate 6m (GN39482) as a significant tubulin inhibitor, demonstrating its potential in inhibiting cancer cell growth through the inhibition of tubulin polymerization and inducing G2/M cell cycle arrest in HeLa cells (Minegishi et al., 2015).
Adenosine Receptor Ligands and Antineuropathic Activity
Modifications on the amino-3,5-dicyanopyridine core, related to the structure of this compound, have led to the development of multifaceted adenosine receptor ligands. These compounds exhibit inverse agonist profiles at human A1 adenosine receptors and antagonistic effects at A2A and A2B receptors. Some derivatives have shown potential in reducing oxaliplatin-induced neuropathic pain, similar to the non-selective adenosine receptor antagonist caffeine. Molecular modeling studies provide insights into the structure-activity relationships of these compounds (Betti et al., 2019).
Potential in Anti-fibrosis Drug Development
The pharmacokinetics and metabolism of 3-((5-(6-methylpyridin-2-yl)-4-(quinoxalin-6-yl)-1H-imidazol-2-yl)methyl)benzoamide (IN-1130), a compound structurally similar to this compound, have been investigated for their potential as an anti-fibrotic drug. IN-1130, an ALK5 inhibitor, has shown capabilities in suppressing renal and hepatic fibrosis and exerting anti-metastatic effects in cancer models. This research suggests the potential of such compounds in developing effective oral anti-fibrotic drugs (Kim et al., 2008).
properties
IUPAC Name |
methyl 3-[(6-aminopyridazin-3-yl)methyl]benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2/c1-18-13(17)10-4-2-3-9(7-10)8-11-5-6-12(14)16-15-11/h2-7H,8H2,1H3,(H2,14,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHLKSWUAONZQMA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC(=C1)CC2=NN=C(C=C2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80469378 |
Source
|
Record name | Methyl 3-[(6-aminopyridazin-3-yl)methyl]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80469378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
874338-90-6 |
Source
|
Record name | Methyl 3-[(6-aminopyridazin-3-yl)methyl]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80469378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.